1-ethyl-2,3-dimethyl-N-(1,3-thiazol-2-yl)-1H-indole-5-carboxamide

• Molecular Formula: C16H17N3OS
• Molecular Weight: 299.4 g/mol
• IUPAC Name: 1-ethyl-2,3-dimethyl-N-(1,3-thiazol-2-yl)indole-5-carboxamide
• InChI: InChI=1S/C16H17N3OS/c1-4-19-11(3)10(2)13-9-12(5-6-14(13)19)15(20)18-16-17-7-8-21-16/h5-9H,4H2,1-3H3,(H,17,18,20)
• InChI Key: GSYRLZGMUDPCLD-UHFFFAOYSA-N
• SMILES: CCN1C(=C(C2=C1C=CC(=C2)C(=O)NC3=NC=CS3)C)C

Description

1-ethyl-2,3-dimethyl-N-(1,3-thiazol-2-yl)-1H-indole-5-carboxamide, also known as THIQ, is a synthetic compound that has shown potential in scientific research applications. THIQ is a member of the indole class of compounds and is structurally similar to other compounds that have been studied for their potential therapeutic effects.

Mechanism of Action

1-ethyl-2,3-dimethyl-N-(1,3-thiazol-2-yl)-1H-indole-5-carboxamide binds to the sigma-1 receptor and activates several downstream signaling pathways, including the phosphoinositide 3-kinase (PI3K)/Akt pathway and the extracellular signal-regulated kinase (ERK) pathway. These pathways are involved in several cellular processes, including cell survival, proliferation, and differentiation.
Biochemical and Physiological Effects
1-ethyl-2,3-dimethyl-N-(1,3-thiazol-2-yl)-1H-indole-5-carboxamide has been shown to have several biochemical and physiological effects, including the activation of the sigma-1 receptor, the modulation of calcium signaling, and the regulation of protein folding. 1-ethyl-2,3-dimethyl-N-(1,3-thiazol-2-yl)-1H-indole-5-carboxamide has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

1-ethyl-2,3-dimethyl-N-(1,3-thiazol-2-yl)-1H-indole-5-carboxamide has several advantages for use in laboratory experiments, including its high potency and selectivity for the sigma-1 receptor. However, 1-ethyl-2,3-dimethyl-N-(1,3-thiazol-2-yl)-1H-indole-5-carboxamide also has limitations, including its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for research on 1-ethyl-2,3-dimethyl-N-(1,3-thiazol-2-yl)-1H-indole-5-carboxamide, including the development of more potent and selective sigma-1 receptor agonists, the investigation of 1-ethyl-2,3-dimethyl-N-(1,3-thiazol-2-yl)-1H-indole-5-carboxamide's potential therapeutic effects in other neurodegenerative diseases, and the exploration of 1-ethyl-2,3-dimethyl-N-(1,3-thiazol-2-yl)-1H-indole-5-carboxamide's potential use in other fields of research, such as cancer biology and immunology. Additionally, further studies are needed to fully understand the mechanism of action of 1-ethyl-2,3-dimethyl-N-(1,3-thiazol-2-yl)-1H-indole-5-carboxamide and its potential side effects.

Synthesis Methods

The synthesis of 1-ethyl-2,3-dimethyl-N-(1,3-thiazol-2-yl)-1H-indole-5-carboxamide involves several steps, including the reaction of 2,3-dimethylindole with 2-bromoethyl thiazole-4-carboxylate, followed by the addition of ethyl isocyanate and subsequent purification steps. The final product is a white crystalline solid that is soluble in organic solvents.

Scientific Research Applications

1-ethyl-2,3-dimethyl-N-(1,3-thiazol-2-yl)-1H-indole-5-carboxamide has been studied for its potential use in scientific research, particularly in the field of neuroscience. 1-ethyl-2,3-dimethyl-N-(1,3-thiazol-2-yl)-1H-indole-5-carboxamide has been shown to bind to and activate the sigma-1 receptor, which is a protein that is involved in several cellular processes, including calcium signaling, protein folding, and cell survival. 1-ethyl-2,3-dimethyl-N-(1,3-thiazol-2-yl)-1H-indole-5-carboxamide has also been shown to have potential therapeutic effects in animal models of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease.